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Compound of Interest

Compound Name: L-ORNITHINE:HCL (13C5; 15N2)

Cat. No.: B1579834

Get Quote

Executive Summary
In quantitative mass spectrometry (LC-MS/MS) and metabolic flux analysis, precision is binary:

you are either exact or you are wrong. When using stable isotope-labeled internal standards

(SILIS) like

L-Ornithine, relying on the standard periodic table "Average Atomic Weight" will lead to
retention time alignment errors and quantification bias.

This guide provides the definitive calculation for the Exact Monoisotopic Mass of fully labeled L-

Ornithine (

Da shift), distinguishing it from the Molar Mass used for weighing the reagent. It establishes the
theoretical grounding for using this isotopologue to normalize matrix effects in urea cycle and
arginine metabolism studies.

Theoretical Foundation: Mass Definitions
To work with labeled standards, one must distinguish between two types of mass. Failure to do

so is the most common source of error in stock solution preparation.
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Monoisotopic Mass (The "Detector" Mass)
This is the mass of the molecule calculated using the mass of the primary isotope of each

element (e.g.,

or

specifically). Mass spectrometers (MS) filter and detect ions based on this value.

Relevance: Setting Q1/Q3 transitions in triple quadrupole MS.

Average Molar Mass (The "Balance" Mass)
This is the weighted average of all natural isotopes found in the element.

Relevance: Calculating how many milligrams of powder to weigh on a balance to achieve a

specific molarity.

Step-by-Step Calculation
Constants: Isotopic Masses
We utilize the IUPAC/NIST standard masses for the calculation. Note that Carbon-12 is the

standard definition of the Dalton (Da).

Isotope Exact Mass (Da)

The Unlabeled Molecule (Native L-Ornithine)
Formula:

[1][2]
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Element Count Isotope Mass Total Mass (Da)

C 5

H 12

N 2

O 2

Sum 132.08994

Native Monoisotopic Mass:

The Labeled Molecule ( L-Ornithine)
Formula:ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-

inserted">

Note: All 5 carbons are replaced with Carbon-13, and both nitrogens with Nitrogen-15.[1][3][4]
[5][6][7]

Element Count Isotope Mass Total Mass (Da)

5

12

2

2

Sum 139.10077

Labeled Monoisotopic Mass:

The Mass Shift ( )
Operational Note: In low-resolution instruments (Triple Quad), this is treated as a +7 Da shift.

Experimental Workflow & Application
The utility of
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L-Ornithine lies in its ability to co-elute with endogenous ornithine while remaining spectrally
distinct. This corrects for ionization suppression in complex matrices (plasma, urine).

Structural Visualization
The following diagram illustrates the labeled positions (red) versus the native structure,

highlighting the mass shift logic.

Native L-Ornithine
(C5 H12 N2 O2)
Mass: 132.09 Da

5 x Carbon-12

2 x Nitrogen-14

Heavy L-Ornithine
(13C5 15N2)

Mass: 139.10 Da

5 x Carbon-13
(+5.017 Da)

2 x Nitrogen-15
(+1.994 Da)

Isotopic Substitution

Isotopic Substitution

Click to download full resolution via product page

Figure 1: Isotopic substitution logic converting Native Ornithine to the Heavy Internal Standard.

LC-MS/MS Protocol: Preparation & Detection
Critical Warning: Most commercial heavy ornithine is supplied as the Hydrochloride salt (

).

Free Base Mass (Calculated above):

HCl Salt Mass (For Weighing):

(approx).

Always check the Certificate of Analysis (CoA) for the specific batch molecular weight, which

accounts for hydration and HCl stoichiometry.

Protocol Steps:
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Stock Prep: Dissolve

L-Ornithine

in

Formic Acid to create a

stock.

Spiking: Add stock to biological samples (e.g.,

plasma) before protein precipitation.

Extraction: Precipitate with Methanol/Acetonitrile (

).

Detection: Monitor MRM transitions.

MRM Transitions (Positive Mode

):

Analyte
Precursor (

)

Product (

)
Loss Fragment

Native Ornithine Loss of

Heavy Ornithine Loss of

Workflow Logic Diagram
The following diagram details the self-validating workflow for using this standard in a clinical or

research setting.
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Mass Spectrometer

Biological Sample
(Contains Endogenous Ornithine)

Protein Precipitation
(MeOH/ACN)

Add Internal Standard
(13C5 15N2 Ornithine)

Spike Before Prep

LC Separation
(HILIC Column)

Mass Spec Detection
(MRM Mode)

Calculate Ratio:
Area(Native) / Area(ISTD)

Co-eluting Peaks

Quantification
(Normalized Concentration)

Click to download full resolution via product page

Figure 2: Quantitative workflow utilizing Stable Isotope Labeled Internal Standards (SILIS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/L-Ornithine
https://iupac.org/what-we-do/periodic-table-of-isotopes/
https://www.benchchem.com/product/b1579834?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Ornithine
https://cymitquimica.com/cas/70-26-8/
https://www.chemlin.org/isotope/carbon-13
https://pubchem.ncbi.nlm.nih.gov/compound/L-_-_-Ornithine
https://www.reddit.com/r/Chempros/comments/1369bq0/exact_mass_vs_molecular_weight/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2199856.htm
https://supremepharmatech.com/en/process/ingredient-database/l-ornithine.html
https://www.chemlin.org/isotope/nitrogen-15
https://www.benchchem.com/product/b1579834/docs#technical-guide-molecular-weight-calculation-and-application-of-l-ornithine
https://www.benchchem.com/product/b1579834/docs#technical-guide-molecular-weight-calculation-and-application-of-l-ornithine
https://www.benchchem.com/product/b1579834/docs#technical-guide-molecular-weight-calculation-and-application-of-l-ornithine
https://www.benchchem.com/product/b1579834/docs#technical-guide-molecular-weight-calculation-and-application-of-l-ornithine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1579834?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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